Cas no 1314660-41-7 (1-5-fluoro-2-(trifluoromethyl)phenylcyclopropan-1-amine)

• Product Name: 1-5-fluoro-2-(trifluoromethyl)phenylcyclopropan-1-amine
• CAS No: 1314660-41-7
• MF: C₁₀H₉F₄N
• MW: 219.178776502609
• CID: 6329460
• PubChem ID: 79020071
• Update Time: 2025-10-30

1-5-fluoro-2-(trifluoromethyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-5-fluoro-2-(trifluoromethyl)phenylcyclopropan-1-amine
• AKOS017557022
• 1314660-41-7
• 1-[5-fluoro-2-(trifluoromethyl)phenyl]cyclopropan-1-amine
• EN300-1940547

• Inchi： 1S/C10H9F4N/c11-6-1-2-7(10(12,13)14)8(5-6)9(15)3-4-9/h1-2,5H,3-4,15H2
• InChI Key： XIVZLIKGLGPAMF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C1(CC1)N)F)(F)F

Computed Properties

• Exact Mass: 219.06711194g/mol
• Monoisotopic Mass: 219.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-5-fluoro-2-(trifluoromethyl)phenylcyclopropan-1-amine

Comprehensive Overview of 1-5-fluoro-2-(trifluoromethyl)phenylcyclopropan-1-amine (CAS No. 1314660-41-7)

The compound 1-5-fluoro-2-(trifluoromethyl)phenylcyclopropan-1-amine (CAS No. 1314660-41-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropane ring and a fluoro-substituted phenyl group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 1-5-fluoro-2-(trifluoromethyl)phenylcyclopropan-1-amine has surged due to their enhanced metabolic stability and bioavailability. These properties are critical in the development of next-generation therapeutics, especially in oncology and central nervous system (CNS) disorders. The compound's trifluoromethyl group, in particular, is a hotspot for medicinal chemists, as it often improves binding affinity and pharmacokinetic profiles.

From an industrial perspective, CAS No. 1314660-41-7 is synthesized through advanced organic chemistry techniques, including cross-coupling reactions and cyclopropanation. Its production requires stringent quality control to ensure purity and consistency, as even minor impurities can significantly impact its performance in downstream applications. This has led to a growing interest in scalable and sustainable synthesis methods, aligning with the global push toward green chemistry.

The versatility of 1-5-fluoro-2-(trifluoromethyl)phenylcyclopropan-1-amine extends beyond pharmaceuticals. It is also explored in material science, where its fluorinated aromatic system contributes to the development of high-performance polymers and coatings. These materials are prized for their resistance to extreme conditions, making them ideal for aerospace and electronics industries.

As the scientific community continues to unravel the potential of CAS No. 1314660-41-7, questions about its structure-activity relationships and toxicological profiles remain at the forefront. Addressing these queries is essential for unlocking its full potential while ensuring safety and compliance with regulatory standards. This compound exemplifies the intersection of innovation and practicality, offering a glimpse into the future of fluorine chemistry.